Cas no 2877687-75-5 (N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide)

• Product Name: N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide
• CAS No: 2877687-75-5
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5308756
• PubChem ID: 165431374
• Update Time: 2025-10-28

N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide
• F6830-8218
• AKOS040887780
• 2877687-75-5
• 1-(2-Pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C17H25N3O2/c21-17(19-15-6-11-22-12-7-15)13-14-4-9-20(10-5-14)16-3-1-2-8-18-16/h1-3,8,14-15H,4-7,9-13H2,(H,19,21)
• InChI Key： MZBUWKHYPMXOCR-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.4±40.0 °C(Predicted)
• pka: 15.45±0.20(Predicted)

Additional information on N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide

Professional Introduction to N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide (CAS No. 2877687-75-5)

N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877687-75-5, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, particularly the presence of an oxan-4-yl group and a piperidine ring substituted with a pyridine moiety, make it a subject of intense study for its pharmacological properties.

The N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide molecule is characterized by its intricate architecture, which includes an acetamide functional group linked to a piperidine ring. The piperidine ring is further substituted with a pyridine group at the 1-position, creating a multifaceted scaffold that can interact with biological targets in diverse ways. This structural complexity suggests that the compound may exhibit multiple modes of action, making it a promising candidate for therapeutic intervention.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The pyridin-2-yl group in the structure of N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide is particularly noteworthy, as pyridine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels. This feature positions the compound as a potential lead for the development of new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The oxan-4-yl moiety in the molecule adds another layer of complexity, contributing to its overall pharmacological profile. Oxane derivatives are known for their stability and ability to mimic certain biological functionalities, which can be advantageous in drug design. The combination of these structural elements suggests that N-(oxan-4-yl)-2-[1-(pyridin-2-yl)piperidin-4-yl]acetamide may possess unique properties that make it effective in targeting specific disease pathways.

oxan-